Cas no 7639-68-1 (4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione
• CAS No: 7639-68-1
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD00429745
• CID: 982640
• PubChem ID: 2771474
• Update Time: 2025-08-01

4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(1-naphthyl)butane-1,3-dione
• 4,4,4-TRIFLUORO-1-NAPHTHALEN-1-YL-BUTANE-1,3-DIONE
• 1-naphthoyl-3,3,3-trifluoroacetone
• 2-naphthoyltrifluoroacetone
• 4,4,4-Trifluoro-1-(1-naphthalenyl)-1,3-butanedione
• 4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione
• DTXSID20997761
• UYQMAGRFYJIJOQ-UHFFFAOYSA-N
• EN300-228439
• 4,4,4-trifluoro-1-naphthyl-1,3-butanedione
• A923196
• CS-0215209
• 4,4,4-TRIFLUORO-1-(1-NAPHTHYL)-1,3-BUTANEDIONE
• 4,4,4-trifluoro-1-naphthalen-1-ylbutane-1,3-dione
• SCHEMBL710254
• C78448
• 7639-68-1
• naphthoyltrifluoroacetone
• AKOS000210408
• STK312556
• BBL038788

• MDL： MFCD00429745
• Inchi： 1S/C14H9F3O2/c15-14(16,17)13(19)8-12(18)11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2
• InChI Key： UYQMAGRFYJIJOQ-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC=C2C=CC=CC=12)=O)=O)(F)F

Computed Properties

• Exact Mass: 266.05500
• Monoisotopic Mass: 266.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 34.14000
• LogP: 3.54400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione

Comprehensive Analysis of 4,4,4-Trifluoro-1-(naphthalen-1-yl)butane-1,3-dione (CAS No. 7639-68-1)

4,4,4-Trifluoro-1-(naphthalen-1-yl)butane-1,3-dione (CAS No. 7639-68-1) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This β-diketone derivative is characterized by the presence of a naphthalene ring and a trifluoromethyl group, which contribute to its distinct reactivity and stability. Researchers and industries are increasingly interested in this compound for its potential in pharmaceutical intermediates, material science, and organic synthesis.

The compound's molecular structure features a 1,3-diketone moiety bonded to a naphthalen-1-yl group, making it a valuable building block for chelation reactions and metal-organic frameworks (MOFs). Its fluorine atoms enhance its lipophilicity and metabolic stability, traits highly sought after in drug discovery. Recent studies highlight its role in developing fluorescent probes and advanced materials, aligning with the growing demand for sustainable chemistry solutions.

One of the most frequently searched questions about 4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione revolves around its synthetic routes. The compound is typically prepared via Claisen condensation between naphthalene-1-carbaldehyde and ethyl trifluoroacetate, followed by hydrolysis. This method is favored for its high yield and scalability, making it suitable for industrial applications. Another common query addresses its solubility—it is soluble in polar organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), but insoluble in water.

In the context of green chemistry, 7639-68-1 has been explored as a catalyst precursor for cross-coupling reactions, reducing the need for toxic heavy metals. This aligns with the global shift toward eco-friendly synthesis and renewable feedstocks. Additionally, its photophysical properties make it a candidate for OLEDs and sensors, addressing the surge in demand for energy-efficient technologies.

Safety and handling precautions for 4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione are also a hot topic. While not classified as hazardous, standard laboratory safety measures—such as wearing gloves and eye protection—are recommended. Its thermal stability and storage conditions (e.g., keeping it in a cool, dry place under inert atmosphere) are frequently discussed in research forums.

From a commercial perspective, the compound's market availability and pricing trends are of interest to procurement specialists. Suppliers often highlight its high purity grades (>98%) for research and development purposes. The rise of custom synthesis services has further increased accessibility, catering to niche applications like agrochemicals and specialty polymers.

In summary, 4,4,4-trifluoro-1-(naphthalen-1-yl)butane-1,3-dione (CAS No. 7639-68-1) stands out as a multifaceted compound with applications spanning life sciences, materials engineering, and industrial chemistry. Its structural versatility and fluorine-enhanced properties position it as a key player in advancing cutting-edge technologies. As research continues, its role in innovative solutions is expected to expand, meeting the evolving needs of modern science.